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Introduction

Calcium dodecanoate, also known as calcium laurate, is the calcium salt of dodecanoic acid
(lauric acid).[1][2] It is a fine, white powder with excellent lubricant and water-repellent
properties.[3][4] These characteristics make it a highly effective anti-caking agent in various
powdered products, including those in the food, pharmaceutical, and cosmetic industries.[4][5]
In the European Union, it is designated by the E-number E470a. This document provides
detailed application notes and protocols for utilizing calcium dodecanoate to prevent powder
agglomeration and improve flowability.

Principal of Anti-Caking Action:

Calcium dodecanoate functions primarily by coating individual particles of a powder. This
coating imparts a degree of hydrophobicity, preventing the absorption of ambient moisture
which is a primary cause of caking. Additionally, the coating reduces interparticle friction and
van der Waals forces, allowing particles to move more freely past one another. This dual action
not only prevents the formation of lumps but also enhances the overall flow properties of the
powder.
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Logical Workflow for Evaluating Anti-Caking Agent
Efficacy

The following diagram outlines the typical workflow for assessing the effectiveness of an anti-

caking agent like calcium dodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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